2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid-2-hydroxyphenyl ester; 98%

• IUPAC Name: (2-hydroxyphenyl) 2,2-difluoro-1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C14H8F2O5/c15-14(16)20-11-6-5-8(7-12(11)21-14)13(18)19-10-4-2-1-3-9(10)17/h1-7,17H
• InChI Key: NHRJIQMAQXICLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)O)OC(=O)C2=CC3=C(C=C2)OC(O3)(F)F
• Molecular Formula: C14H8F2O5
• Molecular Weight: 294.21 g/mol

Description

2,2-Difluoro-1,3-benzodioxole-5-carboxylic acid-2-hydroxyphenyl ester (2,2-DFB-5-COOH-2-OH) is a synthetic compound with a molecular formula of C13H9F2O5. It is a white crystalline powder with a melting point of 194-195 °C and a purity of 98%. The compound has been studied for its potential applications in scientific research due to its unique structure and properties.

Mechanism of Action

2,2-DFB-5-COOH-2-OH is a substrate for a variety of enzymes, including cytochrome P450, monoamine oxidase, and nitric oxide synthase. The compound can be metabolized by these enzymes, resulting in the formation of various metabolites. These metabolites can then interact with various cellular targets, resulting in a variety of physiological effects.
Biochemical and Physiological Effects
2,2-DFB-5-COOH-2-OH has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of cytochrome P450 enzymes, resulting in decreased metabolism of drugs and other xenobiotics. It has also been found to inhibit monoamine oxidase, resulting in increased levels of serotonin and dopamine in the brain. Additionally, it has been found to inhibit nitric oxide synthase, resulting in decreased levels of nitric oxide in the body.

Advantages and Limitations for Lab Experiments

2,2-DFB-5-COOH-2-OH has several advantages for use in laboratory experiments. It is a relatively stable compound, with a melting point of 194-195 °C and a purity of 98%. It is also relatively easy to synthesize, making it a cost-effective tool for scientific research. However, the compound is not suitable for use in vivo experiments due to its potential toxicity.

Future Directions

For research include the development of new synthetic methods for the production of the compound, as well as the exploration of its potential applications in drug design and development. Additionally, further research is needed to better understand the biochemical and physiological effects of the compound, as well as its potential toxicity. Finally, further research is needed to explore the potential applications of the compound in the treatment of various diseases.

Synthesis Methods

2,2-DFB-5-COOH-2-OH can be synthesized through a two-step process. The first step involves the reaction of 2,2-difluoro-1,3-benzodioxole (2,2-DFB) and 5-carboxylic acid-2-hydroxyphenyl ester (COOH-2-OH) in the presence of a base such as potassium carbonate. The reaction produces a difluorobenzodioxole-5-carboxylic acid-2-hydroxyphenyl ester (DFB-5-COOH-2-OH). The second step involves the reaction of DFB-5-COOH-2-OH and 2,2-difluorobenzene-1,3-diol (2,2-DFBD) in the presence of a base such as potassium carbonate. The reaction produces 2,2-DFB-5-COOH-2-OH.

Scientific Research Applications

2,2-DFB-5-COOH-2-OH has been studied for its potential application in scientific research. It has been found to have unique properties that make it a useful tool for the study of biochemical and physiological processes. For example, it has been used as a fluorescent probe to study the structure and dynamics of proteins, as a model compound for the study of enzyme kinetics, and as a substrate for the study of enzyme inhibition.